N-(4-fluorophenyl)-2-[4-(2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[4-(2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C20H18FN3O4/c1-13-3-8-17(28-2)16(11-13)24-10-9-23(19(26)20(24)27)12-18(25)22-15-6-4-14(21)5-7-15/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key: GILYAFQACFKBMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O4
• Molecular Weight: 383.4 g/mol

Description

N-(4-fluorophenyl)-2-[4-(2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide is a useful research compound. Its molecular formula is C20H18FN3O4 and its molecular weight is 383.379. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Novel derivatives of related chemical structures have been synthesized and evaluated for anti-inflammatory and antimicrobial activities. For example, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were created to assess their anti-inflammatory potential, with several compounds showing significant activity (Sunder & Maleraju, 2013).

Pharmaceutical Applications

• Research into novel oxazolidinone antibacterial agents, which share a core structural motif with the compound of interest, underscores the potential for developing new antimicrobial agents with unique mechanisms of action. These agents have shown promise against a variety of clinically important pathogens (Zurenko et al., 1996).

Herbicidal Activity

• The synthesis and evaluation of compounds within the same chemical family for herbicidal activities highlight the potential agricultural applications. Some synthesized compounds demonstrated significant herbicidal activities against various dicotyledonous weeds, indicating the utility of such compounds in developing new herbicides (Wu et al., 2011).

Antioxidant and Enzyme Inhibitory Activities

• Studies on the antioxidant and enzyme inhibitory activities of related compounds provide insights into their potential therapeutic applications. For instance, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives demonstrated significant antioxidant activity, suggesting their potential in therapeutic applications as antioxidants (Chkirate et al., 2019).

Neuroprotective Effects

• Analogues of related compounds have been investigated for their neuroprotective effects, offering potential therapeutic applications for cerebral ischemic injury. For example, 2-(4-Methoxyphenyl)ethyl-2-acetamido-2-deoxy-β-D-pyranoside, an analog of salidroside, showed potent neuroprotective effects in both in vitro and in vivo models of cerebral ischemia (Yu et al., 2018).